Cas no 1807093-63-5 (Ethyl 2-chloro-5-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 2-chloro-5-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate
• CAS No: 1807093-63-5
• MF: C₁₁H₁₁Cl₂F₂NO₂
• MW: 298.113348245621
• CID: 4871095
• Update Time: 2025-06-08

Ethyl 2-chloro-5-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-5-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H11Cl2F2NO2/c1-2-18-8(17)3-7-9(11(14)15)6(4-12)5-16-10(7)13/h5,11H,2-4H2,1H3
• InChI Key： YYYWPHNEGBQTHB-UHFFFAOYSA-N
• SMILES： ClC1C(CC(=O)OCC)=C(C(F)F)C(CCl)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-chloro-5-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate

Comprehensive Overview of Ethyl 2-chloro-5-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate (CAS No. 1807093-63-5)

Ethyl 2-chloro-5-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate (CAS No. 1807093-63-5) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl and difluoromethyl functional groups, has garnered attention for its potential in drug discovery and crop protection. Researchers are increasingly exploring its role in synthesizing novel bioactive molecules, particularly in the development of enzyme inhibitors and pesticide intermediates.

The structural complexity of Ethyl 2-chloro-5-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate makes it a valuable building block in organic synthesis. Its pyridine core is often leveraged to enhance the pharmacokinetic properties of target molecules, such as improved solubility or metabolic stability. Recent studies highlight its utility in designing antiviral agents and anti-inflammatory compounds, aligning with current global health priorities. The incorporation of fluorine atoms further augments its bioactivity, a trend widely discussed in modern medicinal chemistry literature.

From an industrial perspective, the demand for halogenated pyridines like CAS No. 1807093-63-5 has risen due to their versatility in cross-coupling reactions. The compound's ester group allows for straightforward derivatization, enabling the creation of diverse molecular libraries for high-throughput screening. This aligns with the growing focus on fragment-based drug design and precision agriculture chemicals, topics frequently searched in scientific databases and AI-driven research platforms.

Quality control of Ethyl 2-chloro-5-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate requires advanced analytical techniques such as HPLC-MS and NMR spectroscopy. Purity thresholds exceeding 98% are typically mandated for research applications, reflecting the compound's role in sensitive synthetic pathways. Storage recommendations often emphasize protection from moisture and light to maintain the integrity of its reactive chloro groups, a consideration paramount for laboratory safety protocols.

Environmental considerations surrounding fluorinated compounds have spurred innovation in the sustainable synthesis of derivatives like CAS No. 1807093-63-5. Green chemistry approaches utilizing catalytic processes or biodegradable solvents are gaining traction, addressing ecological concerns while maintaining synthetic efficiency. This dual focus on performance and sustainability responds to frequent queries about eco-friendly heterocyclic synthesis in academic and industrial forums.

Patent analysis reveals growing intellectual property activity around polyhalogenated pyridine derivatives, with CAS No. 1807093-63-5 appearing in several applications for crop protection formulations and kinase-targeting therapeutics. The compound's ability to modulate biological targets through hydrogen bond interactions and lipophilic effects makes it particularly valuable in structure-activity relationship studies.

Future research directions for Ethyl 2-chloro-5-(chloromethyl)-4-(difluoromethyl)pyridine-3-acetate may explore its conjugation with biocompatible polymers for controlled-release applications or its optimization for oral bioavailability in pharmaceutical contexts. These potential developments correlate with trending searches about drug delivery systems and bioisostere design, indicating sustained scientific interest in this chemical space.